4-Bromo-1-hydroxy-2-naphthoic acid
Cat. No. B1331511
M. Wt: 267.07 g/mol
InChI Key: ORABWYPHDRBFAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08586550B2
Procedure details
Bromine (6.1 mL, 120 mmol) was added to a solution of naphthoic acid 17 (18.9 g, 100 mmol) in glacial acetic acid (250 mL). The mixture was stirred at room temperature overnight. The resulting solid was filtered and dried in vacuo to provide the titled compound 18 (24.7 g, 92%) as a white solid.
Name
Yield
92%
Identifiers
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REACTION_CXSMILES
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[Br:1]Br.[OH:3][C:4]1[C:13]2[C:8](=[CH:9][CH:10]=[CH:11][CH:12]=2)[CH:7]=[CH:6][C:5]=1[C:14]([OH:16])=[O:15]>C(O)(=O)C>[Br:1][C:7]1[C:8]2[C:13](=[CH:12][CH:11]=[CH:10][CH:9]=2)[C:4]([OH:3])=[C:5]([C:14]([OH:16])=[O:15])[CH:6]=1
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Inputs
Step One
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Name
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|
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Quantity
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6.1 mL
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Type
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reactant
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Smiles
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BrBr
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Name
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|
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Quantity
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18.9 g
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Type
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reactant
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Smiles
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OC1=C(C=CC2=CC=CC=C12)C(=O)O
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The mixture was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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The resulting solid was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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dried in vacuo
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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BrC1=CC(=C(C2=CC=CC=C12)O)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 24.7 g | |
| YIELD: PERCENTYIELD | 92% | |
| YIELD: CALCULATEDPERCENTYIELD | 92.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
